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Compound of Interest

Compound Name: 2-(Tert-butoxy)acetic acid

Cat. No.: B077238 Get Quote

For Researchers, Scientists, and Drug Development Professionals: Your safety is paramount

when handling chemical reagents. This document provides essential, immediate safety and

logistical information for the proper handling and disposal of 2-(Tert-butoxy)acetic acid,

ensuring the well-being of all laboratory personnel and the integrity of your research.

2-(Tert-butoxy)acetic acid is a valuable reagent in drug development and various chemical

syntheses. However, its corrosive nature necessitates strict adherence to safety protocols to

prevent injury and ensure a safe laboratory environment. This guide offers procedural, step-by-

step guidance to directly address your operational questions.

Immediate Safety and Hazard Information
2-(Tert-butoxy)acetic acid is classified with the following hazards:

Skin Irritation (H315): Causes skin irritation upon contact.[1][2]

Serious Eye Irritation (H319): Causes serious eye irritation.[1][2]

May Cause Respiratory Irritation (H335): Inhalation of vapors, mists, or dust may irritate the

respiratory tract.[1][2]

Harmful if Swallowed (H302): May be harmful if ingested.[1]

Due to these hazards, it is crucial to handle this chemical with appropriate personal protective

equipment and within a controlled environment.
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Personal Protective Equipment (PPE) Selection
Workflow
The following diagram outlines the logical workflow for selecting the appropriate PPE when

working with 2-(Tert-butoxy)acetic acid. Adherence to this workflow is critical for minimizing

exposure risk.
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PPE Selection Workflow for 2-(Tert-butoxy)acetic Acid

Risk Assessment

Specific PPE Requirements

Start: Handling 2-(Tert-butoxy)acetic acid

Assess the nature of the operation
(e.g., weighing, transferring, heating)

Determine the quantity of chemical to be handled

Evaluate the adequacy of ventilation
(e.g., fume hood, general lab)

Eye and Face Protection Hand Protection Body Protection Respiratory Protection

Chemical splash goggles are mandatory.
 A face shield is required for splash hazards.

Chemical-resistant gloves are required.
 Double gloving is recommended.

A laboratory coat is mandatory.
 A chemical-resistant apron is recommended for larger quantities.

Use in a certified chemical fume hood.
 If not feasible, a NIOSH-approved respirator is necessary.

Click to download full resolution via product page

Caption: PPE Selection Workflow for 2-(Tert-butoxy)acetic Acid.

Quantitative Safety Data
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While specific occupational exposure limits (OELs) for 2-(Tert-butoxy)acetic acid have not

been established, data for related carboxylic acids can provide guidance for risk assessment.

Always strive to keep exposure to any chemical to the lowest achievable level.

Parameter Value
Reference
Compound(s)

Source

OSHA PEL

(Permissible Exposure

Limit)

TWA 10 ppm (25

mg/m³)
Acetic Acid NIOSH, OSHA

NIOSH REL

(Recommended

Exposure Limit)

TWA 10 ppm (25

mg/m³), ST 15 ppm

(37 mg/m³)

Acetic Acid NIOSH

ACGIH TLV

(Threshold Limit

Value)

TWA 10 ppm (25

mg/m³), STEL 15 ppm

(37 mg/m³)

Acetic Acid ACGIH

NIOSH REL

(Recommended

Exposure Limit)

TWA 5 ppm (9 mg/m³) Formic Acid NIOSH

OSHA PEL

(Permissible Exposure

Limit)

TWA 5 ppm (9 mg/m³) Formic Acid OSHA

Note: TWA (Time-Weighted Average) is the average exposure over an 8-hour workday. STEL

(Short-Term Exposure Limit) is a 15-minute TWA exposure that should not be exceeded at any

time during a workday.

Experimental Protocols: Safe Handling and Disposal
Adherence to the following detailed procedures is mandatory for the safe handling and disposal

of 2-(Tert-butoxy)acetic acid.

Personal Protective Equipment (PPE) Donning and
Doffing
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Donning Sequence:

Lab Coat: Put on a clean, buttoned laboratory coat.

Gloves: Don the appropriate chemical-resistant gloves. For handling 2-(Tert-butoxy)acetic
acid, nitrile or neoprene gloves are recommended for incidental contact. For prolonged

contact or handling larger quantities, butyl rubber gloves offer greater protection. Always

inspect gloves for any signs of degradation or perforation before use. Double gloving is a

recommended practice.

Eye Protection: Wear chemical splash goggles that conform to ANSI Z87.1 standards.

Face Shield: If there is a significant risk of splashing, wear a face shield over the chemical

splash goggles.

Doffing Sequence (to prevent cross-contamination):

Gloves: Remove the outer pair of gloves (if double-gloved) by peeling them off from the cuff,

turning them inside out. Dispose of them in the designated hazardous waste container.

Remove the inner pair using the same technique.

Face Shield: Remove the face shield by handling the headband.

Goggles: Remove goggles from the back of the head.

Lab Coat: Remove the lab coat by rolling it down from the shoulders, keeping the

contaminated outer surface away from your body.

Hand Washing: Wash hands thoroughly with soap and water immediately after removing all

PPE.

Operational Plan: Handling 2-(Tert-butoxy)acetic Acid
Preparation:

Ensure that a calibrated and certified chemical fume hood is used for all manipulations of

2-(Tert-butoxy)acetic acid.
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Verify that a safety shower and eyewash station are readily accessible and have been

recently tested.

Assemble all necessary equipment (glassware, stir bars, etc.) inside the fume hood before

introducing the chemical.

Have a spill kit readily available. The kit should contain a neutralizer for acids (such as

sodium bicarbonate), absorbent materials, and a designated container for spill waste.

Procedure:

When transferring the acid, use a funnel to minimize the risk of spills.

If heating is required, use a well-controlled heating mantle and monitor the temperature

closely. Avoid open flames.

Keep the container of 2-(Tert-butoxy)acetic acid closed when not in use to minimize the

release of vapors.

Work with the smallest quantity of the chemical necessary for the experiment.

Always add acid to water or other solvents slowly and with stirring to dissipate any heat

generated. Never add water to acid.

In Case of a Spill:

Small Spill (inside a fume hood):

1. Alert nearby personnel.

2. Wearing appropriate PPE, neutralize the spill by slowly adding sodium bicarbonate or

another suitable acid neutralizer.

3. Absorb the neutralized mixture with an inert material (e.g., vermiculite, sand).

4. Scoop the absorbed material into a designated hazardous waste container.

5. Clean the spill area with soap and water.
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Large Spill (or any spill outside a fume hood):

1. Evacuate the immediate area.

2. Alert your supervisor and the institutional safety officer.

3. Prevent the spill from entering drains.

4. Only personnel trained in hazardous spill response should attempt to clean up a large

spill.

Disposal Plan
All waste containing 2-(Tert-butoxy)acetic acid must be treated as hazardous waste.

Waste Collection:

Collect all liquid waste containing 2-(Tert-butoxy)acetic acid in a designated, properly

labeled, and sealed waste container. The container should be made of a material

compatible with acids (e.g., high-density polyethylene).

Solid waste, such as contaminated gloves, paper towels, and absorbent materials from

spills, must be collected in a separate, clearly labeled hazardous waste container.

Waste Neutralization (for aqueous waste, if permitted by institutional policy):

This procedure must be performed in a chemical fume hood.

Slowly add the acidic waste to a large volume of cold water to dilute it. A 1:10 ratio of acid

to water is a general guideline.

While stirring continuously, slowly add a weak base, such as sodium bicarbonate or a

dilute solution of sodium hydroxide, to the diluted acid.

Monitor the pH of the solution using pH paper or a calibrated pH meter. Continue adding

the base in small portions until the pH is within the neutral range (typically 6-8), as

specified by your local wastewater regulations.
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Be aware that this neutralization process can generate heat and gas. Perform the

procedure slowly to control the reaction.

Final Disposal:

Even after neutralization, the solution may need to be disposed of as hazardous waste,

especially if it contains other hazardous components.

Follow your institution's specific procedures for the disposal of hazardous chemical waste.

This typically involves arranging for pickup by a certified hazardous waste disposal

service.

Never dispose of 2-(Tert-butoxy)acetic acid, whether neat or in solution, down the drain

without proper neutralization and authorization from your institution's environmental health

and safety department.

By adhering to these comprehensive safety and handling procedures, you can effectively

mitigate the risks associated with 2-(Tert-butoxy)acetic acid and ensure a safe and productive

research environment. Always prioritize safety and consult your institution's specific safety

protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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